Isobutyl (3-(acetyloxy)-3-cyanopropyl)methylphosphinate

• CAS RN: 76734-38-8
• Molecular Formula: C11H20NO4P
• Molecular Weight: 261.25 g/mol
• IUPAC Name: [1-cyano-3-[methyl(2-methylpropoxy)phosphoryl]propyl] acetate
• InChI: InChI=1S/C11H20NO4P/c1-9(2)8-15-17(4,14)6-5-11(7-12)16-10(3)13/h9,11H,5-6,8H2,1-4H3
• InChI Key: ZVLFTEXTYRDTHR-UHFFFAOYSA-N
• Canonical SMILES: CC(C)COP(=O)(C)CCC(C#N)OC(=O)C

Description

Isobutyl (3-(acetyloxy)-3-cyanopropyl)methylphosphinate is a useful research compound. Its molecular formula is C11H20NO4P and its molecular weight is 261.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

208 g of isobutyl methanephosphonite are heated to 80° C. under nitrogen. 0.5 g of tert.-butyl perpivalate is added to the hot reaction solution, and 63.9 g of acrolein cyanohydrin acetate and 2.5 g of tert.-butyl perpivalate are added dropwise within 2.3 hours. The mixture is stirred at 80° C. for 5 min, and 133.9 g of isobutyl methanephosphonite are distilled out under high vacuum (recovery: 91.3%; purity: 97%). 134.6 g of isobutyl (3-acetoxy-3-cyanopropyl)methylphosphinate (yield: 97.8%, purity 95%) are obtained.